Cas no 110706-49-5 ((4-Chloro-1,2-phenylene)dimethanol)

• Product Name: (4-Chloro-1,2-phenylene)dimethanol
• CAS No: 110706-49-5
• MF: C₈H₉ClO₂
• MW: 172.608861684799
• MDL: MFCD15147234
• CID: 1194906
• PubChem ID: 10899147
• Update Time: 2024-11-03

(4-Chloro-1,2-phenylene)dimethanol Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedimethanol, 4-chloro-
• (4-Chloro-1,2-phenylene)dimethanol
• [4-chloro-2-(hydroxymethyl)phenyl]methanol
• 4-chloro-1,2-Benzenedimethanol
• (4-Chloro-2-hydroxymethyl-phenyl)-methanol
• 4-Chlorobenzene-1,2-bismethanol
• SB30664
• DTXSID00447597
• ARSFSTVKMONOTE-UHFFFAOYSA-N
• AM806231
• AS-61877
• SCHEMBL1154758
• FT-0714434
• CS-0039140
• 4-Chloro-1,2-bis(hydroxymethyl)benzene
• 110706-49-5
• MFCD15147234
• 4-chloro-o-xylylene glycol
• DA-39761
• AKOS024260825

• MDL： MFCD15147234
• Inchi： 1S/C8H9ClO2/c9-8-2-1-6(4-10)7(3-8)5-11/h1-3,10-11H,4-5H2
• InChI Key： ARSFSTVKMONOTE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CO)=C(C=1)CO

Computed Properties

• Exact Mass: 172.0291072 g/mol
• Monoisotopic Mass: 172.0291072 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 172.61
• XLogP3: 0.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Melting Point: 85 °C
• Boiling Point: 320.6±32.0 °C(Predicted)
• PSA: 40.46000
• LogP: 1.32460